Ethyl 8-isopropyl-1,4-dioxaspiro[4.5]decane-8-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Ethyl 1,4-dioxaspiro[4.5]decane-8-carboxylate” is a chemical compound with the molecular formula C11H18O4 . It has an average mass of 214.258 Da and a monoisotopic mass of 214.120514 Da .
Molecular Structure Analysis
The molecular structure of “Ethyl 1,4-dioxaspiro[4.5]decane-8-carboxylate” consists of 11 carbon atoms, 18 hydrogen atoms, and 4 oxygen atoms .Scientific Research Applications
Supramolecular Arrangements and Crystal Structures
Research on derivatives similar to Ethyl 8-isopropyl-1,4-dioxaspiro[4.5]decane-8-carboxylate has shown their significance in understanding supramolecular arrangements. For instance, the study of various cyclohexane-5-spirohydantoin derivatives, including ethyl-2,4dioxo-1,3-diazaspiro[4.5]decane-8-carboxylate, has provided insights into how the molecular structure influences crystal formations. These findings are crucial for designing materials with specific crystallographic properties, highlighting the role of substituents on the cyclohexane ring in supramolecular arrangements and the formation of distinct structures based on hydantoin ring interactions (Graus et al., 2010).
Synthesis and Optical Applications
Another area of application is the synthesis of enantiomerically pure spiroacetals, which are critical for the development of optical devices. A method for synthesizing enantiomerically pure 2,8-dialkyl-1,7-dioxaspiro[5.5]undecanes and 2,7-dialkyl-1,6-dioxaspiro[4.5]decanes has been described, which is essential for producing components like (2S,5R,7S) and (2R,5R,7S)-2-n-butyl-7-methyl-1,6-dioxaspiro[4.5]-decanes. These compounds are vital for creating insect pheromones and have potential applications in agriculture and pest control (Schwartz et al., 2005).
Nonlinear Optical Material Development
The compound 8-(4'-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane has been identified as a new material for nonlinear optical devices. Research into its purification, crystal growth, and characterization has shown its potential for applications in frequency doublers for laser diodes in the blue region. This demonstrates the compound's significance in advancing optical technology and developing new devices (Kagawa et al., 1994).
Pheromone Synthesis and Bee Communication
Ethyl 8-isopropyl-1,4-dioxaspiro[4.5]decane-8-carboxylate and its derivatives have been used in the synthesis of bee pheromones, which play a crucial role in communication within bee species. The synthesis of all four energetically possible stereoisomers of 7-ethyl-2-methyl-1,6-dioxaspiro[4.5]decane demonstrates the compound's versatility in studying and replicating bee communication mechanisms. This research has implications for understanding bee behavior and developing methods for bee conservation (Mori & Ikunaka, 1984).
properties
IUPAC Name |
ethyl 8-propan-2-yl-1,4-dioxaspiro[4.5]decane-8-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24O4/c1-4-16-12(15)13(11(2)3)5-7-14(8-6-13)17-9-10-18-14/h11H,4-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEXWTWOGIHMRJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCC2(CC1)OCCO2)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.